molecular formula C12H10N2O4 B7840310 N-[(Z)-amino-(2,4-dioxooxolan-3-ylidene)methyl]benzamide

N-[(Z)-amino-(2,4-dioxooxolan-3-ylidene)methyl]benzamide

Cat. No.: B7840310
M. Wt: 246.22 g/mol
InChI Key: AQOIMXIOTHEEEL-KTKRTIGZSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(Z)-amino-(2,4-dioxooxolan-3-ylidene)methyl]benzamide is a chemical compound with unique properties and applications in various fields. It is known for its specific molecular structure and reactivity, making it a subject of interest in scientific research and industrial applications.

Preparation Methods

The preparation of N-[(Z)-amino-(2,4-dioxooxolan-3-ylidene)methyl]benzamide involves specific synthetic routes and reaction conditions. One common method includes the reaction of specific precursors under controlled conditions to yield the desired compound. Industrial production methods often involve large-scale synthesis using optimized reaction parameters to ensure high yield and purity.

Chemical Reactions Analysis

N-[(Z)-amino-(2,4-dioxooxolan-3-ylidene)methyl]benzamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include specific catalysts, solvents, and temperature control. The major products formed from these reactions depend on the specific reagents and conditions used, leading to a variety of derivatives and compounds.

Scientific Research Applications

N-[(Z)-amino-(2,4-dioxooxolan-3-ylidene)methyl]benzamide has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on biological systems and pathways. In medicine, it is explored for its therapeutic potential and mechanism of action. In industry, it is utilized in the production of specific materials and products.

Mechanism of Action

The mechanism of action of N-[(Z)-amino-(2,4-dioxooxolan-3-ylidene)methyl]benzamide involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, leading to a cascade of biochemical reactions. The detailed molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

N-[(Z)-amino-(2,4-dioxooxolan-3-ylidene)methyl]benzamide can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable molecular structures or reactivity. The comparison involves analyzing the specific properties, reactivity, and applications of this compound in relation to these similar compounds.

Conclusion

This compound is a compound of significant interest in various scientific and industrial fields Its unique properties, preparation methods, chemical reactions, and applications make it a valuable subject of study and utilization

Properties

IUPAC Name

N-[(Z)-amino-(2,4-dioxooxolan-3-ylidene)methyl]benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H10N2O4/c13-10(9-8(15)6-18-12(9)17)14-11(16)7-4-2-1-3-5-7/h1-5H,6,13H2,(H,14,16)/b10-9-
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AQOIMXIOTHEEEL-KTKRTIGZSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=O)C(=C(N)NC(=O)C2=CC=CC=C2)C(=O)O1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C(=O)/C(=C(\N)/NC(=O)C2=CC=CC=C2)/C(=O)O1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H10N2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

246.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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